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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Aluminum
Chlorohydrate (ACH) as a primary coagulant in wastewater treatment studies. Detailed
experimental protocols and performance data are included to guide researchers in their
laboratory and pilot-scale investigations.

Introduction to Aluminum Chlorohydrate (ACH)

Aluminum Chlorohydrate is a high-purity, pre-hydrolyzed inorganic coagulant with the general
formula AlnCl(3n-m)(OH)m. Its high cationic charge density makes it a highly effective coagulant
for destabilizing and removing suspended and colloidal particles from water and wastewater.
Compared to traditional coagulants like alum (aluminum sulfate), ACH offers several
advantages, including lower dosage requirements, reduced sludge production, and
effectiveness over a broader pH range (typically 5.0-9.5). It is widely used in the treatment of
municipal sewage and various industrial wastewaters, including those from the textile,
papermaking, dyeing, food processing, and electroplating industries.
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Data Presentation: Performance of ACH in
Wastewater Treatment

The following table summarizes the performance of Aluminum Chlorohydrate in treating
various types of wastewater, as reported in several studies. This data is intended to provide a
comparative overview of ACH efficacy under different conditions.

Wastew Initial Final ACH Initial Final % COD Ref
eferen
ater Turbidit  Turbidit Dosage COD coD Remova
ce
Type y (NTU) y (NTU) (mglL) (mglL) (mglL) |
Raw
25.6 <5 10 - -
Water
Raw
130.3 <5 10 - -
Water
Raw
826.3 <5 10 - -
Water
Textile
- - - - - 98%
Effluent
Pulp and
Paper
_ - - 5000 - - 72%
Mill
Effluent
Cafeteria
Wastewa - - 30 250 117.9 52.84%
ter
Fiber
Wastewa - - 45 712 256 64.04%

ter

Note: The effectiveness of ACH can vary significantly based on the specific characteristics of
the wastewater, including pH, alkalinity, temperature, and the nature of the contaminants.
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Experimental Protocols

A standard and effective method for determining the optimal dosage of ACH and other
operational parameters for wastewater treatment is the Jar Test.

Jar Test Protocol for Optimal ACH Dosage
Determination

1. Objective: To determine the optimal concentration of Aluminum Chlorohydrate required to
effectively reduce turbidity, Chemical Oxygen Demand (COD), and/or other target contaminants
in a given wastewater sample.

N

. Materials:
e Aluminum Chlorohydrate (ACH) stock solution (e.g., 1% or 10 g/L)
o Wastewater sample

o Jar testing apparatus (gang stirrer) with multiple beakers (typically 6 x 1-liter or 2-liter
beakers)

» Pipettes or syringes for accurate dosing

e pH meter

e Turbidimeter

e Spectrophotometer for COD analysis

e Graduated cylinders

o Beakers and other standard laboratory glassware
3. Procedure:

o Sample Preparation: Collect a representative sample of the wastewater to be treated.
Characterize the initial wastewater for key parameters such as pH, turbidity, and COD.
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» Jar Setup: Place a series of beakers (e.g., six 1-liter beakers) in the jar testing apparatus. Fill
each beaker with a known volume of the wastewater sample (e.g., 500 mL or 1000 mL).

e pH Adjustment (if necessary): While ACH is effective over a wide pH range, some
wastewaters may require pH adjustment to optimize coagulation. If necessary, adjust the pH
of the wastewater in each beaker to the desired range using dilute acid or base.

o Coagulant Dosing: While the stirrers are off, add varying doses of the ACH stock solution to
each beaker. It is recommended to use a graded series of doses (e.g., 5, 10, 20, 30, 40, 50
mg/L). One beaker should be kept as a control with no coagulant added.

e Rapid Mix: Turn on the gang stirrer to a high speed (e.g., 100-300 RPM) for a short period
(e.g., 1-3 minutes). This rapid mixing ensures the quick and uniform dispersion of the
coagulant throughout the wastewater.

e Slow Mix (Flocculation): Reduce the stirring speed to a slower rate (e.g., 20-70 RPM) for a
longer duration (e.g., 15-30 minutes). This slow mixing promotes the formation of larger flocs
by encouraging the collision of destabilized particles.

o Sedimentation: Turn off the stirrer and allow the flocs to settle for a specified period (e.g., 30-
60 minutes).

o Sample Analysis: Carefully withdraw a supernatant sample from the top portion of each
beaker,

 To cite this document: BenchChem. [Application Notes and Protocols for Aluminum
Chlorohydrate in Wastewater Treatment]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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